Cas no 177855-99-1 (4-Nitrophenyl 2-Acetamido-2-deoxy-4-O-2-O-α-L-fucopyranosyl)-β-D-galactopyranosyl-β-D-glucopyranoside)

4-Nitrophenyl 2-Acetamido-2-deoxy-4-O-2-O-α-L-fucopyranosyl)-β-D-galactopyranosyl-β-D-glucopyranoside structure

177855-99-1 structure

Product Name:4-Nitrophenyl 2-Acetamido-2-deoxy-4-O-2-O-α-L-fucopyranosyl)-β-D-galactopyranosyl-β-D-glucopyranoside

CAS No:177855-99-1

Molecular Formula:C₂₆H₃₈N₂O₁₇

Molecular Weight:650.58312

CID:112748

PubChem ID:71307191

4-Nitrophenyl 2-Acetamido-2-deoxy-4-O-2-O-α-L-fucopyranosyl)-β-D-galactopyranosyl-β-D-glucopyranoside Properties

Names and Identifiers

- 4-Nitrophenyl2-acetamido-2-deoxy-4-O-[2-O-(a-L-fucopyranosyl)-b-D-galactopyranosyl]-b-D-glucopyranoside
- 4-Nitrophenyl 2-Acet
- N-[(2S,3R,4R,5S,6R)-5-[(2S,3R,4S,5R,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-[(2S,3S,4R,5S,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]oxy-4-hydroxy-6-(hydroxymethyl)-2-(4-nitrophenoxy)oxan-3-yl]
- 2)-O-b-D-galactopyranosyl-(1&reg
- 4)-2-(acetylamino)-2
- 4)-2-(acetylamino)-2-deoxy-
- A-2Gal1-
- A-4GlcNAc-
- A-PNP
- Fuc1-
- W0312
- Fuc1-α-2Gal1-β-4GlcNAc-β-PNP
- 2)-O-beta-D-galactopyranosyl-(1→4)-2-(acetylamino)-2-deoxy-beta-D-Glucopyranoside
- 4-Nitrophenyl O-6-deoxy-alpha-L-galactopyranosyl-(1→4-Nitrophenyl 2-acetamido-2-deoxy-4-O-[2-O-(α-L-fucopyranosyl)-β-D-galactopyranosyl]-β-D-glucopyranoside
- 4-Nitrophenyl O-6-Deoxy-α-L-galactopyranosyl-(12)-O-β-D-galactopyranosyl-(14)-2-(acetylaMino)-2-deoxy-β-D-glucopyranoside
- 4-Nitrophenyl O-6-deoxy-alpha-L-galactopyranosyl-(1-2)-O-beta-D-galactopyranosyl-(1-4)-2-(acetylamino)-2-deoxy-beta-D-Glucopyranoside
- 4-Nitrophenyl 2-Acetamido-2-deoxy-4-O-2-O-α-L-fucopyranosyl)-β-D-galactopyranosyl-β-D-glucopyranoside
- 177855-99-1
- N-[(2S,3R,4R,5S,6R)-5-{[(2S,3R,4S,5R,6R)-4,5-DIHYDROXY-6-(HYDROXYMETHYL)-3-{[(2S,3S,4R,5S,6S)-3,4,5-TRIHYDROXY-6-METHYLOXAN-2-YL]OXY}OXAN-2-YL]OXY}-4-HYDROXY-6-(HYDROXYMETHYL)-2-(4-NITROPHENOXY)OXAN-3-YL]ACETAMIDE
- N-[(2S,3R,4R,5S,6R)-5-[(2S,3R,4S,5R,6R)-4,5-Dihydroxy-6-(hydroxymethyl)-3-[(2S,3S,4R,5S,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]oxy-4-hydroxy-6-(hydroxymethyl)-2-(4-nitrophenoxy)oxan-3-yl]acetamide
- 4-Nitrophenyl 6-deoxy-alpha-L-galactopyranosyl-(1->2)-beta-D-galactopyranosyl-(1->4)-2-acetamido-2-deoxy-beta-D-glucopyranoside
- 4-Nitrophenyl 2-acetamido-2-deoxy-4-O-[2-O-(alpha-L-fucopyranosyl)-beta-D-galactopyranosyl]-beta-D-glucopyranoside
- DTXSID70745390
- 4-Nitrophenyl 2-Acetamido-2-deoxy-4-O-[2-O-alpha-L-fucopyranosyl)-beta-D-galactopyranosyl]-beta-D-glucopyranos
- 4-Nitrophenyl 2-Acetamido-2-deoxy-4-O-[2-O-?-L-fucopyranosyl)-?-D-galactopyranosyl]-?-D-glucopyranoside
- 4-Nitrophenyl 2-Acetamido-2-deoxy-4-O-[2-O-alpha-L-fucopyranosyl)-beta-D-galactopyranosyl]-beta-D-glucopyranoside
- InChIKey： NXLTWNKLPSVELR-UOFGCEEZSA-N
- Inchi： InChI=1S/C26H38N2O17/c1-9-16(32)19(35)21(37)25(40-9)45-23-20(36)17(33)13(7-29)42-26(23)44-22-14(8-30)43-24(15(18(22)34)27-10(2)31)41-12-5-3-11(4-6-12)28(38)39/h3-6,9,13-26,29-30,32-37H,7-8H2,1-2H3,(H,27,31)/t9-,13+,14+,15+,16+,17-,18+,19+,20-,21-,22+,23+,24+,25-,26-/m0/s1
- SMILES： O=[N+](C1C=CC(O[C@@H]2O[C@H](CO)[C@@H](O[C@@H]3O[C@H](CO)[C@H](O)[C@H](O)[C@H]3O[C@@H]3O[C@@H](C)[C@@H](O)[C@@H](O)[C@@H]3O)[C@H](O)[C@H]2NC(=O)C)=CC=1)[O-]

Computed Properties

Exact Mass: 650.21700
Hydrogen Bond Donor Count: 9
Hydrogen Bond Acceptor Count: 17
Rotatable Bond Count: 9
Monoisotopic Mass: 650.21704775g/mol
Heavy Atom Count: 45
Complexity: 982
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 15
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -3.6
Topological Polar Surface Area: 292Å²

Experimental Properties

LogP: -3.49260
PSA: 292.14000
Melting Point: 180-183°C
Solubility: Slightly soluble (2 g/l) (25 º C),
Density: 1.63±0.1 g/cm3 (20 ºC 760 Torr),

4-Nitrophenyl 2-Acetamido-2-deoxy-4-O-2-O-α-L-fucopyranosyl)-β-D-galactopyranosyl-β-D-glucopyranoside Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Biosynth	EN04931-0.5 mg	4-Nitrophenyl 2-acetamido-2-deoxy-4-O-[2-O-(a-L-fucopyranosyl)-b-D-galactopyranosyl]-b-D-glucopyranoside	177855-99-1		0.5 mg	$236.49
TRC	N499215-0.5mg	4-Nitrophenyl 2-Acetamido-2-deoxy-4-O-[2-O-α-L-fucopyranosyl)-β-D-galactopyranosyl]-β-D-glucopyranoside	177855-99-1		0.5mg	$ 165.00	2022-06-03